Cas no 1541071-95-7 (N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine)

• Product Name: N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine
• CAS No: 1541071-95-7
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 4701692
• Update Time: 2025-11-02

N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine
• PELWCMQUUGDYAP-UHFFFAOYSA-N
• 4-N-(2,2,2-trifluoroethyl)cyclohexane-1,4-diamine

• Inchi： 1S/C8H15F3N2/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h6-7,13H,1-5,12H2
• InChI Key： PELWCMQUUGDYAP-UHFFFAOYSA-N
• SMILES： FC(CNC1CCC(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Topological Polar Surface Area: 38

Additional information on N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine

N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine (CAS 1541071-95-7): A Versatile Chemical Building Block

In the realm of specialty chemicals, N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine (CAS 1541071-95-7) has emerged as a valuable intermediate with growing importance in pharmaceutical and material science applications. This cyclohexane derivative, featuring both amine functionalities and a trifluoroethyl group, offers unique chemical properties that make it particularly useful in modern synthetic chemistry.

The molecular structure of N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine combines the conformational flexibility of a cyclohexane ring with the electronic effects of fluorine atoms, creating a compound with interesting reactivity patterns. Researchers have found that the 1,4-diamine moiety serves as an excellent ligand in coordination chemistry, while the trifluoroethyl group enhances the compound's lipophilicity - a property highly sought after in drug design.

Recent trends in medicinal chemistry have driven increased interest in fluorinated compounds like N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine. The incorporation of fluorine atoms into drug candidates has become a popular strategy to improve metabolic stability, membrane permeability, and binding affinity. This aligns with current pharmaceutical industry demands for more effective and stable therapeutic agents, particularly in CNS drug development where blood-brain barrier penetration is crucial.

The synthesis of N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine typically involves the selective modification of cyclohexane-1,4-diamine precursors. Advanced purification techniques ensure high chemical purity (>98%), which is essential for research and development applications. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structure and purity.

Beyond pharmaceuticals, N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine finds applications in materials science. The compound's ability to serve as a building block for specialty polymers has attracted attention in the development of advanced materials with unique thermal and chemical resistance properties. This aligns with growing market demands for high-performance materials in electronics and aerospace applications.

Storage and handling of N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material in laboratory settings.

The global market for fluorinated amine compounds like N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine has shown steady growth, driven by increasing R&D activities in pharmaceutical and material science sectors. Custom synthesis services for this compound have become more prevalent, catering to the needs of research institutions and industrial laboratories requiring specific quantities or modified derivatives.

Recent patent literature reveals growing interest in N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine derivatives as key intermediates in various synthetic routes. The compound's versatility allows for multiple functionalization pathways, making it valuable for structure-activity relationship studies in drug discovery programs. This has led to increased demand from contract research organizations and academic laboratories.

Quality control aspects of N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine production have gained importance as applications become more sophisticated. Reputable suppliers now provide comprehensive analytical data packages, including chiral purity assessments when applicable, to meet the stringent requirements of advanced research applications.

Environmental considerations for N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine focus on responsible waste management and green chemistry principles in its synthesis. The pharmaceutical industry's push toward more sustainable processes has influenced the development of improved synthetic routes with better atom economy and reduced environmental impact.

Future prospects for N1-(2,2,2-Trifluoroethyl)cyclohexane-1,4-diamine appear promising, with potential expansions into new application areas such as agrochemicals and specialty catalysts. The compound's unique structural features continue to inspire novel applications in various fields of chemical research and development.